3,7-Dimethyloctan-1-ol

• CAS No.: 1333-49-9
• Product Name: 3,7-Dimethyloctan-1-ol
• Molecular Formula: C10H22O
• Molecular Weight: 158.28 g/mol
• IUPAC Name: 3,7-dimethyloctan-1-ol
• Standard InChI: InChI=1S/C10H22O/c1-9(2)5-4-6-10(3)7-8-11/h9-11H,4-8H2,1-3H3
• Standard InChIKey: PRNCMAKCNVRZFX-UHFFFAOYSA-N
• SMILES: CC(C)CCCC(C)CCO
• Canonical SMILES: CC(C)CCCC(C)CCO
• Boiling Point: 212.5 °C
• Density: 0.826-0.842
• Physical Description: Liquid; colourless liquid with a sweet, rose-like odou
• Description: (R)-Dihydrocitronellol, also known as 3, 7-dimethyl-1-octanol or tetrahydro-geraniol, belongs to the class of organic compounds known as fatty alcohols. These are aliphatic alcohols consisting of a chain of a least six carbon atoms. Thus, (R)-dihydrocitronellol is considered to be a fatty alcohol lipid molecule (R)-Dihydrocitronellol is considered to be a practically insoluble (in water) and relatively neutral molecule (R)-Dihydrocitronellol has been primarily detected in urine. Within the cell, (R)-dihydrocitronellol is primarily located in the membrane (predicted from logP) and cytoplasm (R)-Dihydrocitronellol is an aldehydic, bitter, and citrus tasting compound that can be found in lemon. This makes (R)-dihydrocitronellol a potential biomarker for the consumption of this food product.
• Solubility: soluble in most fixed oils and propylene glycol; insoluble in glycerol; 1 ml in 3 ml 70% alcohol (in ethanol)
• Synonyms: 3,7-dimethyl-1-octanol; 3,7-dimethyloctan-1-ol; 3,7-dimethyloctan-1-ol, titanium salt; dihydrocitronellol; tetrahydrogeraniol
• PubChem Compound: 7792
• Last Modified: Nov 11 2021